Cas no 130515-71-8 (2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI))

2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI) structure
130515-71-8 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI)
CAS No:130515-71-8
MF:C9H14N2O4
MW:214.218462467194
CID:166189
PubChem ID:5479193
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI)
    • 1-[(1R)-1-[(2S)-1-hydroxypropan-2-yl]oxyethyl]pyrimidine-2,4-dione
    • 2',3'-dideoxy-2',3'-secouridine
    • 2',3'-Dideoxy-secouridine
    • 2,4(1H,3H)-Pyrimidinedione, 1-(1-(2-hydroxy-1-methylethoxy)ethyl)-, (S-(R*,S*))-
    • 2,4(1H,3H)-Pyrimidinedione, 1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]-
    • AC1NUHWQ
    • SecoddU
    • DTXSID70156588
    • 1-[(1R)-1-[(1S)-2-hydroxy-1-methyl-ethoxy]ethyl]pyrimidine-2,4-dione
    • 130515-71-8
    • Inchi: 1S/C9H14N2O4/c1-6(5-12)15-7(2)11-4-3-8(13)10-9(11)14/h3-4,6-7,12H,5H2,1-2H3,(H,10,13,14)/t6-,7+/m0/s1
    • InChI Key: CVDUCKNWPZFFFS-NKWVEPMBSA-N
    • SMILES: O([C@@H](C)CO)[C@H](C)N1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 214.09542
  • Monoisotopic Mass: 214.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.87
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